N-nitroso-meropenem

• Molecular Formula: C17H24N4O6S
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C17H24N4O6S/c1-7-12-11(8(2)22)16(24)21(12)13(17(25)26)14(7)28-9-5-10(15(23)19(3)4)20(6-9)18-27/h7-12,22H,5-6H2,1-4H3,(H,25,26)/t7-,8-,9+,10+,11-,12-/m1/s1
• InChIKey: KQTXCSUIGJWCAX-PQTSNVLCSA-N

N-Nitroso-Meropenem: Regulatory and Procurement Profile

N-Nitroso-meropenem (CAS N/A; molecular formula C₁₇H₂₄N₄O₆S; MW 412.46 g/mol) is a Nitrosamine Drug Substance-Related Impurity (NDSRI) of the carbapenem antibiotic meropenem, formed via nitrosation of the secondary amine within the pyrrolidine side-chain . It is classified as a genotoxic impurity under the ICH M7 framework and has been assigned an Acceptable Intake (AI) of 1500 ng/day under CPCA Category 4 by both the EMA (February 2024 update to Appendix 1) and the U.S. FDA [1][2]. The compound is supplied as a fully characterized reference standard, with commercial availability at ≥90% to ≥99% HPLC purity, and is intended exclusively for analytical method development, method validation (AMV), and quality control (QC) applications in support of ANDA/NDA submissions for meropenem drug products .

Product‑specific NDSRI reference standard for meropenem ANDA/NDA submissions

CPCA Category 4 classification with established regulatory AI (EMA & FDA listed)

Intended for analytical method development, method validation (AMV), and quality control (QC)

• [1] EMA/CMDh. Appendix 1 to Nitrosamines Q&A Document (EMA/72902/2024 Rev. 4). Acceptable Intakes Established for N-Nitrosamines. February 2024. As reported on USP Nitrosamines Exchange, Feb 26, 2024. View Source
• [2] Veeprho. N-Nitroso Meropenem product page. FDA Potency Category 4 NDSRI; AI 1500 ng/day. veeprho.com. Accessed April 2026. View Source

N-Nitroso-Meropenem: Why Generic Substitution Fails

N-Nitroso-meropenem occupies a specific regulatory niche that precludes substitution with small-molecule nitrosamine standards (e.g., NDMA, NDEA) or even with NDSRIs from other carbapenems (e.g., N-nitroso-ertapenem). First, its CPCA Category 4 assignment and associated 1500 ng/day AI limit are structurally contingent: the nitrosamine center resides on a sterically hindered pyrrolidine ring bearing a dimethylcarbamoyl substituent, which modulates α-hydroxylation potential relative to unhindered dialkyl nitrosamines [1]. Second, as a product-specific NDSRI, its use as a reference standard is mandatory for demonstrating analytical method specificity in meropenem ANDA submissions; a structurally non-identical nitrosamine cannot serve as a retention time marker, system suitability standard, or spike-recovery analyte for meropenem impurity profiling . Third, regulatory guidance explicitly requires that NDSRI limits be established and controlled on a per-product basis using the specific N-nitroso derivative of the API in question [2].

Small‑molecule nitrosamine standards (e.g., NDMA, NDEA) may not serve as method‑specific surrogates due to structural AI and retention‑time divergence.

Non‑identical carbapenem NDSRIs (e.g., N‑nitroso‑ertapenem) lack the product‑specific retention and spike‑recovery specificity required for meropenem impurity profiling.

Regulatory guidance mandates use of the exact N‑nitroso derivative of the API; generic nitrosamine or unlisted NDSRI substitution cannot meet ANDA impurity identification requirements.

• [1] Burns MJ, et al. Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. J Pharm Sci. 2023;112(12):3005-3011. doi:10.1016/j.xphs.2023.10.001. View Source
• [2] FDA. Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry, Revision 2. September 2024. View Source

N-Nitroso-Meropenem: Quantitative Differentiation Evidence

N-Nitroso-Meropenem vs. NDMA: Acceptable Intake Limits

N-Nitroso-meropenem carries an EMA- and FDA-assigned Acceptable Intake (AI) of 1500 ng/day under CPCA Category 4 [1][2]. By contrast, N-nitrosodimethylamine (NDMA), the archetypal small-molecule nitrosamine of greatest regulatory concern, carries an AI of only 96 ng/day based on compound-specific carcinogenicity data [3]. The resulting 15.6-fold difference in permitted daily exposure has direct consequences for analytical method sensitivity requirements: an LC-MS/MS method validated for NDMA at sub-ppb levels is unnecessarily stringent for N-nitroso-meropenem, while a method adequate for the 1500 ng/day threshold may fail to detect NDMA at its regulatory limit. This differential directly impacts instrument configuration, sample preparation, and cost-of-analysis decisions for meropenem manufacturers.

AI Limit vs. NDMA

Reported

1500 ng/day (CPCA 4) vs. 96 ng/day; 15.6‑fold higher

Supports method sensitivity specification review for NDSRI quantification

Based on EMA Appendix 1 and FDA AI Table (Sept 2024)

Evidence Dimension	Acceptable Intake (AI) limit for nitrosamine impurities
Target Compound Data	1500 ng/day (CPCA Category 4)
Comparator Or Baseline	NDMA: 96 ng/day (compound-specific carcinogenicity data)
Quantified Difference	15.6-fold higher AI limit for N-nitroso-meropenem
Conditions	EMA Appendix 1 (Feb 2024) and FDA Recommended AI Limits Table 2 (Sept 2024); CPCA framework per EMA/72902/2024 Rev. 4

Why This Matters

Procurement of N-nitroso-meropenem as a dedicated reference standard avoids the risk of selecting an analytical method with inappropriate sensitivity specifications for meropenem-specific NDSRI quantification.

• [1] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. N-nitroso-meropenem AI 1500 ng/day, CPCA Category 4. EMA/72902/2024 Rev. 4. February 2024. View Source
• [2] Veeprho. N-Nitroso Meropenem: FDA Potency Category 4 NDSRI; AI 1500 ng/day. veeprho.com. Accessed April 2026. View Source
• [3] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Table 2: NDMA AI 96 ng/day. Updated September 4, 2024. View Source

N-Nitroso-Meropenem vs. N-Nitroso-Desmethyl-Tamoxifen: CPCA Potency Categories

Within the EMA Appendix 1 listing updated in February 2024, N-nitroso-meropenem is classified as CPCA Category 4 (AI 1500 ng/day), whereas N-nitroso-desmethyl-tamoxifen (source: tamoxifen) is classified as CPCA Category 1 (AI 18 ng/day) [1]. This represents an 83.3-fold difference in AI limit, driven by structural features that influence α-hydroxylation metabolic activation. N-Nitroso-meropenem's pyrrolidine ring substitution pattern places it among the >40% of secondary amine-derived NDSRIs that fall into Categories 4 and 5, representing the lowest regulatory concern tier within the CPCA framework [2]. This classification has practical procurement implications: Category 4 NDSRIs do not trigger the enhanced Ames test (EAT) requirements or in vivo follow-up studies mandated for Categories 1 and 2, reducing the overall analytical burden for manufacturers using this standard.

CPCA Category vs. Tamoxifen NDSRI

Reported

Category 4 (AI 1500 ng/day) vs. Category 1 (AI 18 ng/day); 83.3‑fold difference

Category 4 signals lowest regulatory‑risk tier; analytical sensitivity requirements differ substantially

EMA Appendix 1 classification, Feb 2024 update

Evidence Dimension	CPCA potency category and associated AI limit
Target Compound Data	CPCA Category 4; AI 1500 ng/day
Comparator Or Baseline	N-nitroso-desmethyl-tamoxifen: CPCA Category 1; AI 18 ng/day
Quantified Difference	83.3-fold higher AI limit; 3 CPCA categories lower potency ranking
Conditions	EMA Appendix 1 classification (Feb 2024 update); CPCA methodology per Kruhlak et al. 2024

Why This Matters

The Category 4 classification signals that N-nitroso-meropenem is in the lowest regulatory-risk tier among listed NDSRIs, requiring less demanding analytical sensitivity than Category 1 or 2 nitrosamines.

• [1] EMA/CMDh. Appendix 1 Acceptable Intakes (Feb 2024): N-nitroso-meropenem AI 1500 ng/day (Cat 4); N-nitroso-desmethyl-tamoxifen AI 18 ng/day (Cat 1). Via USP Nitrosamines Exchange. View Source
• [2] Burns MJ, et al. Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. J Pharm Sci. 2023;112(12):3005-3011. View Source

HPLC Purity: Reference Grade vs. Research Grade

Commercially available N-nitroso-meropenem is offered at two distinct purity grades that directly affect analytical utility. The high-purity grade (Meropenem Impurity 46) is specified at ≥99% purity by HPLC, supplied in quantities of 10–500 mg for use as a primary reference standard in quantitative impurity assays . The standard research grade is specified at >90% purity by HPLC, suitable for method development and qualitative identification but requiring purity correction for accurate quantification [1]. This ≥9 percentage-point difference in purity translates to a <10% vs. potentially >10% correction factor when preparing calibration standards for LC-MS/MS quantification, a distinction that becomes critical when reporting impurity levels near the 1500 ng/day AI threshold. For context, EP Impurity A and B of meropenem (non-nitrosamine) demonstrate accuracy between 90–104% with LOD/LOQ values of 0.22 and 0.74 µg/mL respectively , underscoring that different impurity classes require different analytical performance characteristics.

HPLC Purity Grades

Specification review

≥99% (primary ref.) vs. >90% (research grade); ≥9 percentage‑point purity gap

High‑purity grade reduces calibration correction and measurement uncertainty near regulatory AI limit

Commercial specifications; purity correction required for quantitative use of research grade

Evidence Dimension	HPLC purity specification of commercially available reference standards
Target Compound Data	≥99% (HPLC) — Meropenem Impurity 46 / N-Nitroso Meropenem primary reference grade
Comparator Or Baseline	>90% (HPLC) — Standard N-Nitroso Meropenem research grade
Quantified Difference	≥9 percentage-point purity difference; correction factor implications for quantitative analysis
Conditions	HPLC purity determination; commercial product specifications from ChemicalBook and Axios Research

Why This Matters

Selection of the ≥99% grade eliminates the need for purity correction during calibration, reducing measurement uncertainty when quantifying N-nitroso-meropenem at levels approaching the regulatory AI limit.

• [1] Axios Research. N-Nitroso Meropenem (Purity >90%). axios-research.com. Accessed April 2026. View Source

Molecular Mass Differentiation from Meropenem API

N-Nitroso-meropenem is structurally distinguished from the parent meropenem API by the formal addition of a nitroso (-N=O) group at the pyrrolidine secondary amine, replacing one hydrogen. This modification increases the molecular weight by 29.0 Da (from 383.46 to 412.46 g/mol) and alters the molecular formula from C₁₇H₂₅N₃O₅S to C₁₇H₂₄N₄O₆S [1]. In LC-MS/MS analysis, this mass shift provides a clear precursor ion differentiation ([M+H]⁺ m/z 413.5 vs. 384.5), enabling selective reaction monitoring (SRM) transitions that are orthogonal to those used for meropenem and its non-nitrosamine impurities. By comparison, the non-nitrosamine EP Impurity A of meropenem has a molecular weight of ~239 g/mol [2], while EP Impurity B (a dimeric species) has a molecular weight of ~767 g/mol [3] — illustrating that N-nitroso-meropenem occupies a distinct mass range that can be exploited for method specificity.

Mass Differentiation from API

Class‑level

+29.0 Da shift (412.46 vs. 383.46 g/mol); distinct from EP Impurity A/B

Provides orthogonal MS identifier; supports selective SRM without co‑elution misidentification

Calculated from IUPAC molecular formulae; relevant to LC‑MS/MS method development

Evidence Dimension	Molecular weight and formula; mass spectrometric differentiation
Target Compound Data	MW 412.46 g/mol; C₁₇H₂₄N₄O₆S; [M+H]⁺ ~413.5
Comparator Or Baseline	Meropenem API: MW 383.46 g/mol; C₁₇H₂₅N₃O₅S; EP Impurity A: ~239 g/mol; EP Impurity B: ~767 g/mol
Quantified Difference	+29.0 Da vs. parent API; distinct from common EP impurities by >170 Da and <355 Da respectively
Conditions	Calculated from IUPAC molecular formulae; relevant to LC-MS/MS method development with C18 reverse-phase chromatography

Why This Matters

The +29 Da mass shift provides an unambiguous MS identifier for N-nitroso-meropenem in complex meropenem impurity profiles, minimizing the risk of co-elution misidentification with other EP-specified impurities.

• [1] Pharmaffiliates. N-Nitroso Meropenem: MW 412.46; formula C₁₇H₂₄N₄O₆S. pharmaffiliates.com. Accessed April 2026. View Source
• [2] Pharmaffiliates. Meropenem EP Impurity A: MW 239.25. pharmaffiliates.com. Accessed April 2026. View Source
• [3] Axios Research. Meropenem EP Impurity B: MW 766.94; formula C₃₄H₅₀N₆O₁₀S₂. axios-research.com. Accessed April 2026. View Source

EMA Appendix 1 Listing: N-Nitroso-Meropenem vs. Unlisted NDSRIs

N-Nitroso-meropenem is one of only two carbapenem-derived nitrosamines included in the EMA Appendix 1 listing as of the February 2024 update (the other being N-nitroso-ertapenem, available commercially but not yet assigned a published AI through the CPCA process as of this date) [1][2]. This inclusion means that for meropenem manufacturers, the AI limit of 1500 ng/day is regulatory-established and does not require case-by-case justification through read-across or enhanced Ames testing. In contrast, N-nitroso derivatives of imipenem, doripenem, biapenem, and tebipenem are not listed in Appendix 1, placing the burden of AI determination on the manufacturer through the CPCA framework, in silico prediction, or EAT data submission [3]. This regulatory asymmetry creates a tangible procurement and regulatory submission advantage: purchasing a listed NDSRI reference standard eliminates the uncertainty and timeline risk associated with de novo AI justification.

EMA Appendix 1 Listing

Regulatory context

Listed with established AI vs. unlisted carbapenem NDSRIs (imipenem, doripenem, biapenem)

Established AI supports regulatory submission without de novo AI justification; reduces submission timeline risk

EMA Appendix 1, Feb 2024; CPCA framework per Kruhlak et al. 2024

Evidence Dimension	Regulatory listing status in EMA Appendix 1 (established AI vs. unlisted)
Target Compound Data	Listed in EMA Appendix 1 (Feb 2024): AI 1500 ng/day, CPCA Category 4 — regulatory AI established
Comparator Or Baseline	N-nitroso-imipenem, N-nitroso-doripenem, N-nitroso-biapenem: not listed in EMA Appendix 1 — AI not established
Quantified Difference	Categorical difference: established AI vs. manufacturer-responsible AI determination required
Conditions	EMA Appendix 1 (EMA/72902/2024 Rev. 4) listing status as of February 2024; CPCA framework per EMA Q&A document

Why This Matters

A listed Appendix 1 NDSRI with an established AI eliminates the regulatory risk of AI rejection during ANDA review, directly reducing submission timelines and the cost of confirmatory testing.

• [1] EMA/CMDh. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. February 2024 update includes N-nitroso-meropenem. Via GMP Compliance. View Source
• [2] SynZeal. N-Nitroso Ertapenem Impurity product page. synzeal.com. Accessed April 2026. View Source
• [3] Kruhlak NL, et al. Determining Recommended Acceptable Intake Limits for N-Nitrosamine Impurities in Pharmaceuticals: Development and Application of the CPCA. Regul Toxicol Pharmacol. 2024;150:105640. View Source

N-Nitroso-Meropenem: Procurement and Research Applications

ANDA/NDA Method Validation for NDSRI Quantification

Regulatory submissions for generic meropenem drug products require a validated, stability-indicating analytical method capable of quantifying N-nitroso-meropenem at or below 1500 ng/day (CPCA Category 4 limit). The 99%+ HPLC purity reference grade serves as the primary calibration standard for LC-MS/MS method validation, enabling accurate determination of LOD, LOQ, linearity, and recovery specifically for the NDSRI of interest. The established Appendix 1 listing eliminates the need for read-across justification of the AI limit, streamlining the ANDA review process [1].

Batch Release and Stability Testing for Nitrosamine Control

Commercial meropenem API manufacturers must demonstrate that N-nitroso-meropenem levels remain below the 1500 ng/day AI limit in every batch released to the market. The reference standard enables spike-recovery experiments in the meropenem API matrix, establishing method accuracy at the relevant concentration range. The +29 Da mass shift from parent meropenem (412.46 vs. 383.46 g/mol) provides a unique SRM transition for selective quantification without interference from co-eluting non-nitrosamine EP impurities such as Impurity A (~239 g/mol) or Impurity B (~767 g/mol) [2].

Nitrosamine Risk Assessment for Carbapenems

Pharmaceutical companies developing nitrosamine risk assessments for their carbapenem portfolio can use N-nitroso-meropenem as a representative NDSRI standard for method feasibility studies. Its CPCA Category 4 assignment [1] places it in the majority class of secondary amine-derived NDSRIs — approximately 40% of all potential nitrosamines from secondary amine precursors fall into Categories 4 and 5 (AI 1500 ng/day), providing a broadly applicable analytical benchmark [3].

Pharmacopeial Monograph Modernization & Impurity Profiling

As pharmacopeias (USP, EP) update meropenem monographs to include nitrosamine-specific impurity tests, N-nitroso-meropenem reference standards serve as the identity and assay standard for the proposed new impurity specification. The compound is supplied with full characterization data compliant with ISO 17034 reference material producer standards, and traceability against USP or EP pharmacopeial standards can be established upon request . This supports monograph revision initiatives that are increasingly incorporating NDSRI control strategies.

Application

Selection Property

Validation Focus

ANDA/NDA NDSRI Method Validation

Product‑specific NDSRI reference standard; established CPCA Category 4 AI and Appendix 1 listing

Method sensitivity, specificity, and recovery at the regulatory AI limit

Batch Release & Stability Testing

Orthogonal MS identifier distinct from parent API and non‑nitrosamine EP impurities; spike‑recovery specificity

Selective quantification; co‑elution risk minimization and accuracy near AI limit

Carbapenem Nitrosamine Risk Assessment

Category 4 NDSRI representative of the majority class of secondary amine‑derived nitrosamines

Method feasibility benchmarking; class‑level analytical performance evaluation

Pharmacopeial Monograph Modernization

ISO 17034 reference standard with full characterization data; pharmacopeial traceability available

Impurity profiling accuracy and monograph revision support

• [1] EMA/CMDh. Appendix 1: N-nitroso-meropenem AI 1500 ng/day, CPCA Category 4. February 2024 update. Via USP Nitrosamines Exchange. View Source
• [2] Pharmaffiliates. N-Nitroso Meropenem MW 412.46; EP Impurity A MW ~239; EP Impurity B MW ~767. pharmaffiliates.com. Accessed April 2026. View Source
• [3] Burns MJ, et al. Revisiting the Landscape of Potential Small and Drug Substance Related Nitrosamines in Pharmaceuticals. J Pharm Sci. 2023;112(12):3005-3011. View Source